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Compound of Interest

Compound Name:
2-Chloro-isonicotinic acid

hydrazide

CAS No.: 58481-04-2

Cat. No.: B1267567

Get Quote

An In-depth Technical Guide to 2-Chloro-isonicotinic Acid Hydrazide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-chloro-isonicotinic acid
hydrazide, a pyridine derivative with significant potential in medicinal chemistry. This document

details its physicochemical properties, methods for its synthesis and analysis, and its biological

mechanism of action, particularly as an antitubercular agent.

Physicochemical Properties
2-Chloro-isonicotinic acid hydrazide is an analogue of the well-known antitubercular drug

isoniazid (INH). The introduction of a chlorine atom at the 2-position of the pyridine ring

modifies its electronic and steric properties, influencing its biological activity and potential

applications.
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Property Value

IUPAC Name 2-chloropyridine-4-carbohydrazide

CAS Number 58481-04-2

Molecular Formula C₆H₆ClN₃O

Molecular Weight 171.58 g/mol

Canonical SMILES C1=CN=C(C=C1C(=O)NN)Cl

InChI Key MZIIYNBBSHJOLD-UHFFFAOYSA-N

Synthesis and Characterization
The synthesis of 2-chloro-isonicotinic acid hydrazide can be achieved through several

established chemical routes, starting from its corresponding carboxylic acid or ester.

Experimental Protocols
1. Synthesis from 2-Chloro-isonicotinic Acid

This protocol describes a direct condensation reaction to form the hydrazide.

Materials: 2-chloro-isonicotinic acid, hydrazine hydrate, suitable solvent (e.g., ethanol).

Procedure:

Dissolve 2-chloro-isonicotinic acid in an excess of a suitable solvent like ethanol in a

round-bottom flask.

Add hydrazine hydrate to the solution, typically in a slight molar excess.

Reflux the reaction mixture for several hours under controlled heating. The progress of the

reaction can be monitored using thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature to allow the product to

crystallize.
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Collect the solid product by filtration, wash with a small amount of cold solvent to remove

impurities, and dry under vacuum.

2. Synthesis from Methyl 2-chloro-isonicotinate

This method involves the hydrazinolysis of an ester derivative.[1]

Materials: Methyl 2-chloro-isonicotinate, hydrazine hydrate, ethanol.

Procedure:

Dissolve methyl 2-chloro-isonicotinate in ethanol.

Add hydrazine hydrate to the solution and stir at room temperature or with gentle heating.

Monitor the reaction by TLC until the starting ester is consumed.

Remove the solvent under reduced pressure.

Recrystallize the resulting solid from a suitable solvent (e.g., ethanol or an ethanol/water

mixture) to yield pure 2-chloro-isonicotinic acid hydrazide.

3. Characterization Protocol: Titrimetric Assay

This protocol, adapted from the assay for isoniazid, can be used to determine the purity of the

synthesized compound.[2]

Materials: 2-chloro-isonicotinic acid hydrazide sample, hydrochloric acid, potassium

bromide, 0.0167 M potassium bromate solution, methyl red indicator.

Procedure:

Accurately weigh a sample of the compound (approximately 0.25 g) and dissolve it in

water in a 100 mL volumetric flask.

Pipette 20 mL of this solution into a titration flask.
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Add 100 mL of water, 20 mL of concentrated hydrochloric acid, and 0.2 g of potassium

bromide.

Add a few drops of methyl red indicator.

Titrate the solution with 0.0167 M potassium bromate, shaking continuously, until the red

color of the indicator disappears. This marks the endpoint.

The purity can be calculated based on the stoichiometry of the reaction between the

hydrazide and the liberated bromine.
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Caption: Workflow for the synthesis and analysis of 2-chloro-isonicotinic acid hydrazide.
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Biological Activity and Mechanism of Action
The primary biological significance of 2-chloro-isonicotinic acid hydrazide lies in its potential

as an antitubercular agent, acting similarly to isoniazid.[1] Isoniazid itself is a prodrug that

requires activation within the mycobacterium to exert its effect.[3][4]

The proposed mechanism involves several key steps:

Activation: The hydrazide is activated by the mycobacterial catalase-peroxidase enzyme,

KatG.[3][4]

Target Inhibition: The activated form of the drug covalently binds to and inhibits the enoyl-

acyl carrier protein reductase (InhA).[5][6]

Mycolic Acid Inhibition: InhA is a crucial enzyme in the fatty acid synthesis pathway (FAS-II)

responsible for producing mycolic acids.[1][3]

Cell Wall Disruption: Mycolic acids are essential, long-chain fatty acids that form the major

component of the mycobacterial cell wall. Inhibition of their synthesis disrupts the integrity of

the cell wall, leading to bacterial cell death.[1][3]

This mechanism explains the high specificity of isoniazid and its derivatives against

Mycobacterium tuberculosis.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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